5-Amino-2-(4-piperidinopiperidin-1-yl)benzonitrile

• Molecular Formula: C17H24N4
• Molecular Weight: 284.4 g/mol
• IUPAC Name: 5-amino-2-(4-piperidin-1-ylpiperidin-1-yl)benzonitrile
• InChI: InChI=1S/C17H24N4/c18-13-14-12-15(19)4-5-17(14)21-10-6-16(7-11-21)20-8-2-1-3-9-20/h4-5,12,16H,1-3,6-11,19H2
• InChI Key: WZUZBXNCJKSOKQ-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2CCN(CC2)C3=C(C=C(C=C3)N)C#N

Description

5-Amino-2-(4-piperidinopiperidin-1-yl)benzonitrile is a useful research compound. Its molecular formula is C17H24N4 and its molecular weight is 284.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Subsequently, ammonium chloride (0.7 g) and iron powder (3.8 g) were added to a mixed solvent of water (30 ml) and ethanol (120 ml), and the mixture was heated to 65° C. Then, 5-nitro-2-(4-piperidinopiperidin-1-yl)benzonitrile (6.2 g) was added in parts over 20 min and the mixture was stirred at a refluxing temperature for 30 min. The reaction mixture was ice-cooled and filtrated. The solvent was evaporated under reduced pressure. To the residue was added aqueous sodium hydroxide solution and the mixture was extracted with toluene. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate, after which the solvent was evaporated under reduced pressure. Diisopropyl ether was added to the residue to allow crystallization. The crystals were recrystallized from a mixed solvent of ethyl acetate-n-hexane to give the title compound (4.8 g), melting point: 110–112° C.